Cas no 91659-00-6 (Benzoic acid, 2,4-dibromo-3-hydroxy-)

Benzoic acid, 2,4-dibromo-3-hydroxy-, is a brominated aromatic compound featuring both hydroxyl and carboxylic acid functional groups. Its molecular structure, incorporating halogen substituents at the 2 and 4 positions, enhances its reactivity and utility in organic synthesis, particularly in electrophilic substitution and coupling reactions. The presence of the hydroxyl group at the 3-position further contributes to its versatility as an intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. This compound exhibits notable stability under standard conditions, facilitating handling and storage. Its distinct substitution pattern makes it valuable for constructing complex molecular frameworks in medicinal chemistry and material science applications.
Benzoic acid, 2,4-dibromo-3-hydroxy- structure
91659-00-6 structure
Product Name:Benzoic acid, 2,4-dibromo-3-hydroxy-
CAS No:91659-00-6
MF:C7H4Br2O3
MW:295.912860870361
MDL:MFCD32205364
CID:4315423
PubChem ID:14851210
Update Time:2025-05-20

Benzoic acid, 2,4-dibromo-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4-dibromo-3-hydroxy-
    • 2,4-dibromo-3-hydroxybe
    • 2,4-dibromo-3-hydroxybenzoic acid
    • 2,4-Dibromo-3-hydroxybenzoic acid (ACI)
    • MFCD32205364
    • SCHEMBL6508228
    • SY267044
    • F72323
    • 91659-00-6
    • MDL: MFCD32205364
    • Inchi: 1S/C7H4Br2O3/c8-4-2-1-3(7(11)12)5(9)6(4)10/h1-2,10H,(H,11,12)
    • InChI Key: FZCONYDEKWEWDC-UHFFFAOYSA-N
    • SMILES: O=C(C1C(Br)=C(O)C(Br)=CC=1)O

Computed Properties

  • Exact Mass: 295.85067g/mol
  • Monoisotopic Mass: 293.85272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 57.5Ų

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Benzoic acid, 2,4-dibromo-3-hydroxy- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Sulfuric acid ;  cooled; 2 h, 50 °C
1.2 Reagents: Water
Reference
Synthesis of novel benzbromarone derivatives designed to avoid metabolic activation
Ohe, Tomoyuki ; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(23-24), 3708-3711

Benzoic acid, 2,4-dibromo-3-hydroxy- Raw materials

Benzoic acid, 2,4-dibromo-3-hydroxy- Preparation Products

Additional information on Benzoic acid, 2,4-dibromo-3-hydroxy-

Comprehensive Analysis of Benzoic acid, 2,4-dibromo-3-hydroxy- (CAS No. 91659-00-6)

Benzoic acid, 2,4-dibromo-3-hydroxy- (CAS No. 91659-00-6) is a halogenated derivative of benzoic acid, widely studied for its unique chemical properties and applications in organic synthesis. This compound, characterized by the presence of bromine and hydroxyl groups, plays a significant role in pharmaceutical intermediates and specialty chemicals. Its molecular structure, C7H4Br2O3, offers reactivity that is leveraged in cross-coupling reactions and as a building block for complex molecules.

In recent years, the demand for halogenated aromatic compounds like 2,4-dibromo-3-hydroxybenzoic acid has surged due to their utility in agrochemicals and materials science. Researchers are particularly interested in its potential as a biocidal agent or UV stabilizer, aligning with trends in sustainable chemistry. The compound’s solubility in polar solvents and thermal stability make it a candidate for advanced polymer modifications, a topic frequently searched in AI-driven material design databases.

From an analytical perspective, CAS 91659-00-6 is often analyzed via HPLC and mass spectrometry to ensure purity, a common query among laboratory professionals. Its spectroscopic properties (e.g., IR and NMR peaks) are well-documented, aiding in synthetic route optimization. Environmental concerns around brominated compounds have also spurred studies on its biodegradation pathways, addressing green chemistry initiatives popular in academic forums.

The synthesis of Benzoic acid, 2,4-dibromo-3-hydroxy- typically involves bromination of 3-hydroxybenzoic acid, a process scrutinized for atom economy and waste reduction. Industry stakeholders frequently search for cost-effective bromination methods, reflecting the compound’s commercial relevance. Regulatory compliance, such as REACH documentation, is another hot topic, as users seek guidance on safe handling and storage.

Emerging applications include its use in electronic materials, where its halogenated structure contributes to flame retardancy. This aligns with searches on halogen-free alternatives, highlighting the compound’s dual role as both a solution and a subject of substitution research. Patent analyses reveal growing interest in 2,4-dibromo-3-hydroxybenzoic acid derivatives for OLED technologies, a trending niche in material sciences.

In conclusion, 91659-00-6 exemplifies the intersection of traditional chemistry and modern innovation. Its versatility ensures continued relevance in high-performance materials and life sciences, while environmental and regulatory discussions shape its future applications. This balance between utility and sustainability makes it a compelling subject for researchers and industry professionals alike.

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